Cas no 2110192-99-7 (5-(1,1-difluoropropyl)-1,2,4-oxadiazole-3-carboxylic acid)

5-(1,1-difluoropropyl)-1,2,4-oxadiazole-3-carboxylic acid structure
2110192-99-7 structure
Product Name:5-(1,1-difluoropropyl)-1,2,4-oxadiazole-3-carboxylic acid
CAS No:2110192-99-7
MF:C6H6F2N2O3
MW:192.120248317719
CID:6095233
PubChem ID:165485288
Update Time:2024-01-10

5-(1,1-difluoropropyl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(1,1-difluoropropyl)-1,2,4-oxadiazole-3-carboxylic acid
    • EN300-1120323
    • 2110192-99-7
    • Inchi: 1S/C6H6F2N2O3/c1-2-6(7,8)5-9-3(4(11)12)10-13-5/h2H2,1H3,(H,11,12)
    • InChI Key: HCPSIBATMZEERE-UHFFFAOYSA-N
    • SMILES: FC(C1=NC(C(=O)O)=NO1)(CC)F

Computed Properties

  • Exact Mass: 192.03464838g/mol
  • Monoisotopic Mass: 192.03464838g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 76.2Ų

5-(1,1-difluoropropyl)-1,2,4-oxadiazole-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1120323-0.05g
5-(1,1-difluoropropyl)-1,2,4-oxadiazole-3-carboxylic acid
2110192-99-7 95%
0.05g
$888.0 2023-10-27
Enamine
EN300-1120323-0.1g
5-(1,1-difluoropropyl)-1,2,4-oxadiazole-3-carboxylic acid
2110192-99-7 95%
0.1g
$930.0 2023-10-27
Enamine
EN300-1120323-0.25g
5-(1,1-difluoropropyl)-1,2,4-oxadiazole-3-carboxylic acid
2110192-99-7 95%
0.25g
$972.0 2023-10-27
Enamine
EN300-1120323-0.5g
5-(1,1-difluoropropyl)-1,2,4-oxadiazole-3-carboxylic acid
2110192-99-7 95%
0.5g
$1014.0 2023-10-27
Enamine
EN300-1120323-1.0g
5-(1,1-difluoropropyl)-1,2,4-oxadiazole-3-carboxylic acid
2110192-99-7
1g
$1500.0 2023-06-09
Enamine
EN300-1120323-2.5g
5-(1,1-difluoropropyl)-1,2,4-oxadiazole-3-carboxylic acid
2110192-99-7 95%
2.5g
$2071.0 2023-10-27
Enamine
EN300-1120323-5.0g
5-(1,1-difluoropropyl)-1,2,4-oxadiazole-3-carboxylic acid
2110192-99-7
5g
$4349.0 2023-06-09
Enamine
EN300-1120323-10.0g
5-(1,1-difluoropropyl)-1,2,4-oxadiazole-3-carboxylic acid
2110192-99-7
10g
$6450.0 2023-06-09
Enamine
EN300-1120323-1g
5-(1,1-difluoropropyl)-1,2,4-oxadiazole-3-carboxylic acid
2110192-99-7 95%
1g
$1057.0 2023-10-27
Enamine
EN300-1120323-5g
5-(1,1-difluoropropyl)-1,2,4-oxadiazole-3-carboxylic acid
2110192-99-7 95%
5g
$3065.0 2023-10-27
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD